Cas no 29395-08-2 (6-(4-methoxyphenyl)-6-oxo-hexanenitrile)

• Product Name: 6-(4-methoxyphenyl)-6-oxo-hexanenitrile
• CAS No: 29395-08-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD07700106
• CID: 1438890
• PubChem ID: 24726801
• Update Time: 2025-10-31

6-(4-methoxyphenyl)-6-oxo-hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-6-oxo-hexanenitrile
• LogP
• 6-(4-METHOXYPHENYL)-6-OXOHEXANENITRILE
• MFCD07700106
• Benzenehexanenitrile, 4-methoxy-epsilon-oxo-
• 29395-08-2
• MS-20925
• DTXSID20645194
• AKOS016022583

• MDL： MFCD07700106
• Inchi： 1S/C13H15NO2/c1-16-12-8-6-11(7-9-12)13(15)5-3-2-4-10-14/h6-9H,2-5H2,1H3
• InChI Key： BMKMHMPWYIQLKG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCCCC#N

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 2.96188

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(4-methoxyphenyl)-6-oxo-hexanenitrile

6-(4-Methoxyphenyl)-6-Oxo-Hexanenitrile: A Comprehensive Overview

6-(4-Methoxyphenyl)-6-Oxo-Hexanenitrile, also known by its CAS registry number CAS No. 29395-08-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C12H14NO3, is characterized by its unique structure that combines a phenyl group with a nitrile functionality, making it a versatile building block for various applications.

The structure of 6-(4-Methoxyphenyl)-6-Oxo-Hexanenitrile consists of a hexane chain with a ketone group at the sixth position and a nitrile group at the terminal end. The phenyl ring is substituted with a methoxy group at the para position, which introduces electronic effects that can influence the compound's reactivity and solubility properties. This combination of functional groups makes it an attractive candidate for use in polymer synthesis, drug delivery systems, and as an intermediate in organic synthesis.

Recent studies have highlighted the potential of CAS No. 29395-08-2 in the development of advanced materials. For instance, researchers have explored its use as a monomer in the synthesis of polyurethanes, where its nitrile group can participate in step-growth polymerization reactions. The presence of the methoxyphenyl group enhances the thermal stability and mechanical properties of the resulting polymers, making them suitable for high-performance applications in aerospace and automotive industries.

In addition to its role in polymer chemistry, 6-(4-Methoxyphenyl)-6-Oxo-Hexanenitrile has shown promise in medicinal chemistry. Its ability to act as a bioisostere for certain pharmacophores has led to its investigation as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The ketone and nitrile groups provide opportunities for further functionalization, enabling the creation of libraries of compounds with diverse biological activities.

The synthesis of CAS No. 29395-08-2 typically involves multi-step organic reactions, often utilizing methods such as nucleophilic acyl substitution and Friedel-Crafts alkylation. Recent advancements in catalytic processes have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. These developments have made large-scale production of this compound more feasible, facilitating its broader application across industries.

From an environmental perspective, the biodegradability and toxicity profile of 6-(4-Methoxyphenyl)-6-Oxo-Hexanenitrile are critical considerations for its industrial use. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, though its persistence in aquatic environments remains an area requiring further investigation. Regulatory bodies are increasingly emphasizing green chemistry principles, prompting researchers to explore more sustainable methods for its synthesis and application.

In conclusion, CAS No. 29395-08-2, or 6-(4-Methoxyphenyl)-6-Oxo-Hexanenitrile, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and material science applications, underscores its importance as both a research tool and an industrial material. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future innovations across multiple sectors.